Cas no 2138573-23-4 (N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2138573-23-4
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 5792334
• PubChem ID: 165898058
• Update Time: 2025-06-12

N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1178745
• N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide
• 2138573-23-4

• Inchi： 1S/C12H17NO4S/c14-9-5-4-8-13-18(16,17)10-12(15)11-6-2-1-3-7-11/h1-3,6-7,13-14H,4-5,8-10H2
• InChI Key： CGGTUFQELRREOR-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NCCCCO)(=O)=O

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.8Ų

Additional information on N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide

Research Brief on N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS: 2138573-23-4)

N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS: 2138573-23-4) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, exhibits potential therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further pharmacological development.

The synthesis of N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide involves a multi-step process, including the sulfonylation of phenylethane derivatives and subsequent functionalization with a 4-hydroxybutyl group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. Preliminary studies indicate that the compound demonstrates favorable solubility and stability under physiological conditions, making it suitable for in vitro and in vivo investigations.

Recent research has focused on the compound's interaction with specific biological targets, particularly enzymes involved in inflammatory pathways. In vitro assays have revealed that N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide exhibits inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. This finding suggests its potential as an anti-inflammatory agent, with possible applications in treating conditions such as arthritis and chronic pain.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations. These computational studies highlight the compound's ability to bind selectively to the active site of COX-2, thereby blocking substrate access and reducing enzymatic activity. Such insights are critical for optimizing the compound's structure to enhance its efficacy and selectivity.

In addition to its anti-inflammatory properties, N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide has shown promise in drug delivery applications. Its hydroxybutyl moiety facilitates conjugation with other therapeutic agents, enabling the development of prodrugs with improved bioavailability and targeted release. Early-stage in vivo studies in rodent models have demonstrated enhanced pharmacokinetic profiles and reduced systemic toxicity compared to conventional formulations.

Despite these promising findings, challenges remain in the clinical translation of N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies.

In conclusion, N-(4-hydroxybutyl)-2-oxo-2-phenylethane-1-sulfonamide represents a compelling area of study in chemical biology and medicinal chemistry. Its dual functionality as a COX-2 inhibitor and a drug delivery enhancer underscores its versatility and potential impact on therapeutic development. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.